Cas no 72158-53-3 (9H-Purin-6-amine,N-[(3-iodophenyl)methyl]-)

9H-Purin-6-amine,N-[(3-iodophenyl)methyl]- structure
72158-53-3 structure
Product Name:9H-Purin-6-amine,N-[(3-iodophenyl)methyl]-
CAS No:72158-53-3
MF:C12H10IN5
MW:351.145773410797
CID:562444
PubChem ID:10020812
Update Time:2025-04-19

9H-Purin-6-amine,N-[(3-iodophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purin-6-amine,N-[(3-iodophenyl)methyl]-
    • (3-indol-3-yl-propyl)-dimethyl-amine
    • (3-iodo-benzyl)-(7(9)H-purin-6-yl)-amine
    • 3-(3-Dimethylpropylamino)indol
    • m-Iod-6-benzylaminopurin
    • N6-(3-iodobenzyl)adenine
    • N-Dimethylhomotryptamin
    • N-Dimethylhomotryptamine
    • 72158-53-3
    • SCHEMBL4921713
    • N6 -(3-iodobenzyl)adenine
    • WHYVKEGFJPLEJZ-UHFFFAOYSA-N
    • Inchi: 1S/C12H10IN5/c13-9-3-1-2-8(4-9)5-14-11-10-12(16-6-15-10)18-7-17-11/h1-4,6-7H,5H2,(H2,14,15,16,17,18)
    • InChI Key: WHYVKEGFJPLEJZ-UHFFFAOYSA-N
    • SMILES: IC1=CC=CC(=C1)CNC1=C2C(=NC=N1)N=CN2

Computed Properties

  • Exact Mass: 350.99800
  • Monoisotopic Mass: 350.99809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 66.5Ų

Experimental Properties

  • PSA: 66.49000
  • LogP: 2.64260
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